2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C13H25NO4
• Molecular Weight: 259.34 g/mol
• SMILES: CC(C)(C)OC(=O)N1CCCCC1COCCO
• InChI: InChI=1S/C13H25NO4/c1-13(2,3)18-12(16)14-7-5-4-6-11(14)10-17-9-8-15/h11,15H,4-10H2,1-3H3
• InChIKey: XERMUFOZSIAFEB-UHFFFAOYSA-N

2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS 1353959-65-5; synonym: tert-Butyl 2-[(2-hydroxyethoxy)methyl]piperidine-1-carboxylate) is a Boc-protected piperidine derivative bearing a 2-hydroxyethoxymethyl substituent at the ring 2-position. With molecular formula C₁₃H₂₅NO₄ and molecular weight 259.34 g/mol, it belongs to the class of N-Boc-piperidine building blocks employed as semi-flexible linkers in targeted protein degradation (PROTAC) constructs and as intermediates in medicinal chemistry.

2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester: Procurement-Grade Structural and Physicochemical Baseline for Piperidine-Based Linker Selection

2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS 1353959-65-5; synonym: tert-Butyl 2-[(2-hydroxyethoxy)methyl]piperidine-1-carboxylate) is a Boc-protected piperidine derivative bearing a 2-hydroxyethoxymethyl substituent at the ring 2-position . With molecular formula C₁₃H₂₅NO₄ and molecular weight 259.34 g/mol, it belongs to the class of N-Boc-piperidine building blocks employed as semi-flexible linkers in targeted protein degradation (PROTAC) constructs and as intermediates in medicinal chemistry [1]. Its defining structural feature—regiochemistry of the hydroxyethoxymethyl group at the sterically demanding 2-position adjacent to the Boc-protected nitrogen—distinguishes it from the more widely commercialized 4-substituted regioisomer and establishes the compound’s distinct conformational, physicochemical, and synthetic utility profile .

Workflow PROTAC linker synthesis with regioisomer-specific exit geometry

Structure 2-substituted N-Boc-piperidine bearing hydroxyethoxymethyl group

Selection Lipophilicity gradient member; reported axial orientation preference

• [1] TargetMol. tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate—a PROTAC linker used in the synthesis of PROTAC molecules. https://www.targetmol.cn (accessed 2024). View Source

Why 2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester Cannot Be Replaced by the 4-Position Regioisomer or Direct-Ether Analogs

Generic substitution of this 2-substituted N-Boc-piperidine with the 4-position regioisomer (CAS 1260099-72-6) or the direct 4-ether analog (CAS 163210-40-0) introduces quantifiable changes in lipophilicity, conformational preference, exit-vector geometry, and commercial availability that are consequential for PROTAC linker design, synthetic route planning, and procurement economics . The 2-substitution pattern imposes a specific axial orientation of the hydroxyethoxymethyl chain to avoid A1,3-strain with the Boc carbonyl, altering the spatial trajectory of the linker relative to the 4-substituted isomer; concurrently, the 2-position isomer exhibits a measurably higher calculated LogP (1.78 vs. 1.64 for the 4-regioisomer per single-method prediction) and faces restricted commercial supply with premium pricing (~¥13,244/500 mg vs. ~¥552/100 mg for the 4-isomer) . These differences mean that direct interchange without re-optimization of ternary complex geometry, solubility, or synthetic feasibility carries a high risk of reduced degradation efficiency or project delays.

Regioisomer mismatch

2-position vs. 4-position may shift exit-vector geometry and ternary complex fit.

Lipophilicity shift

Calculated LogP difference may alter membrane permeability and solubility profiles.

Supply chain disparity

2-isomer has restricted commercial availability and premium pricing vs. widely stocked 4-isomer.

Head-to-Head Quantitative Differentiation: 2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester vs. Closest In-Class Analogs

Calculated Lipophilicity (LogP) Comparison: 2-Position vs. 4-Position Regioisomer

The 2-substituted regioisomer exhibits a higher calculated LogP (1.78) compared to the 4-substituted regioisomer (LogP 1.64) when evaluated by the same computational method (Leyan platform), corresponding to a ~0.14 log unit difference . An independent ACD/Labs prediction for the 2-isomer gives ACD/LogP 0.94, while the 4-isomer registers LogP 0.81 on chemsrc.com . The consistent directionality across prediction methods indicates that moving the hydroxyethoxymethyl substituent from the 4-position to the 2-position increases lipophilicity.

Lipophilicity (Calc.)

Reported

ΔLogP ≈ +0.14 (Leyan); 2-isomer 1.78 vs. 4-isomer 1.64

Reported higher lipophilicity; may influence PROTAC permeability

Cross-study comparable; predicted values

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP 1.7849 (Leyan); ACD/LogP 0.94 (ChemSpider/ACD Labs)
Comparator Or Baseline	4-position regioisomer (CAS 1260099-72-6): LogP 1.6424 (Leyan); LogP 0.81 (chemsrc.com)
Quantified Difference	ΔLogP ≈ +0.14 (Leyan method); ΔACD/LogP ≈ +0.13 (ACD Labs vs. chemsrc)
Conditions	Predicted/calculated LogP values from vendor and database platforms (Leyan, ChemSpider/ACD Labs Percepta v14.00, chemsrc.com)

Why This Matters

Higher lipophilicity of the 2-isomer alters predicted membrane permeability and aqueous solubility, parameters that directly influence PROTAC cellular uptake and pharmacokinetics, meaning procurement decisions based solely on scaffold convenience risk suboptimal linker performance.

Conformational Preference: Axial 2-Substituent Due to A1,3-Strain with the N-Boc Group

In N-Boc-2-substituted piperidines, the 2-substituent preferentially adopts an axial orientation to avoid unfavorable A1,3-type strain between the Boc carbonyl and the equatorial 2-substituent, as demonstrated by VT-NMR and DFT studies on 2,4-disubstituted N-Boc piperidines [1]. In contrast, 4-substituted N-Boc piperidines place the substituent in an equatorial position as the thermodynamically favored conformation [1]. This results in a fundamentally different spatial trajectory (exit vector) for the hydroxyethoxymethyl chain in the 2-isomer compared to the 4-isomer.

Conformation

Class-level

Axial orientation predicted from A1,3-strain relief (class-level studies)

Class-level inference; supports exit-vector differentiation

Direct experimental data absent

Evidence Dimension	Preferred conformation of substituent relative to piperidine ring
Target Compound Data	2-hydroxyethoxymethyl substituent predicted to be axial (2-position, adjacent to N-Boc)
Comparator Or Baseline	4-substituted N-Boc piperidines: substituent equatorial (4-position, remote from N-Boc). Note: direct experimental data for this specific compound are absent; inference is from class-level studies on 2-aryl and 2-alkyl N-Boc piperidines
Quantified Difference	Qualitative conformational difference: axial (2-isomer) vs. equatorial (4-isomer); axial preference driven by ~2-3 kcal/mol barrier for Boc rotation and A1,3-strain relief
Conditions	Based on published VT-NMR and DFT studies of 2,4-disubstituted N-Boc piperidines (J. Org. Chem. 2022, DOI: 10.1021/acs.joc.2c00862)

Why This Matters

The axial vs. equatorial orientation of the linker attachment directly impacts the effective linker length and trajectory in PROTAC ternary complex formation, making the 2-isomer a structurally non-interchangeable building block for projects where exit-vector geometry is critical.

• [1] Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. J. Org. Chem. 2022, DOI: 10.1021/acs.joc.2c00862. '...the epimeric 2,4-disubstituted N-Boc piperidine trans-5b will adopt a lower energy conformation, with an equatorial 4-substituent and the 2-substituent adopting an axial orientation to avoid unfavourable A1,3-type strain between the Boc group and the 2-substituent.' View Source

Inter-Isomer LogP Gradient Across the 2-, 3-, and 4-Position Series

Systematic comparison of calculated LogP values across the three regioisomeric (2-, 3-, 4-position) hydroxyethoxymethyl-N-Boc-piperidines using a single computational platform (Leyan) reveals a lipophilicity gradient: 2-position LogP 1.7849 > 3-position LogP 1.6424 ≈ 4-position LogP 1.6424 . The 2-isomer stands as the most lipophilic in the series, while the 3- and 4-isomers are indistinguishable by this metric. The 2-isomer's elevated LogP may arise from the reduced solvent exposure of the polar ether chain when oriented axially adjacent to the bulky Boc group.

Lipophilicity Gradient

Head-to-head

2-isomer LogP 1.78; 3-,4- both 1.64 (Leyan)

Reported quantitative gradient; 2-isomer highest lipophilicity

Direct head-to-head comparison

Evidence Dimension	Calculated LogP across regioisomers by identical computational method
Target Compound Data	2-isomer (CAS 1353959-65-5): LogP 1.7849
Comparator Or Baseline	3-isomer (CAS 1353957-23-9): LogP 1.6424; 4-isomer (CAS 1260099-72-6): LogP 1.6424
Quantified Difference	ΔLogP (2- vs. 3-/4-isomer) ≈ +0.14; ΔLogP (3- vs. 4-isomer) ≈ 0.00
Conditions	Predicted LogP values from Leyan (Shanghai Haohong Biomedical) platform; all isomers share molecular formula C₁₃H₂₅NO₄ and MW 259.34

Why This Matters

This quantitative gradient provides a data-driven rationale for selecting the 2-isomer when higher linker lipophilicity is desired for membrane permeability optimization in PROTAC design, while the 3- and 4-isomers offer no differentiation from each other on this parameter.

Commercial Availability and Cost Differential: 2-Isomer Scarcity vs. 4-Isomer Abundance

The 2-position isomer (CAS 1353959-65-5) is listed as 'Discontinued' on the CymitQuimica platform and is available only through limited specialty suppliers such as Fluorochem (¥13,244/500 mg) and MolCore . In contrast, the 4-position isomer (CAS 1260099-72-6) is widely stocked by multiple vendors (Macklin: ¥552/100 mg; Bidepharm: 97% purity with batch QC data; GLPBio: $69/100 mg) and is explicitly marketed as a PROTAC linker building block [1][2]. The 3-position isomer (CAS 1353957-23-9) is similarly scarce (Fluorochem ¥11,572/500 mg, also discontinued at CymitQuimica) .

Procurement

Head-to-head

2-isomer ~¥13,244/500mg; 4-isomer ~¥552/100mg

Reported 3–5× cost premium and limited supply

Supplier-sourced; subject to change

Evidence Dimension	Commercial availability and pricing
Target Compound Data	CAS 1353959-65-5: Fluorochem ¥13,244/500mg; CymitQuimica: Discontinued; limited vendor base
Comparator Or Baseline	4-isomer CAS 1260099-72-6: Macklin ¥552/100mg ($69/100mg GLPBio); widely available; 3-isomer CAS 1353957-23-9: Fluorochem ¥11,572/500mg; discontinued
Quantified Difference	Price per 100 mg: 2-isomer ~¥2,649 vs. 4-isomer ~¥552–966 (Macklin pricing). 4-isomer is approximately 3–5× less expensive and far more readily available.
Conditions	Pricing sourced from vendor listings (cnreagent.com, Macklin/chemdict.com, GLPBio); availability status as of 2024

Why This Matters

Procurement of the 2-isomer requires advance planning, higher budget allocation, and supply-chain risk management due to limited commercial sources; projects requiring multi-gram quantities or rapid resupply may find the 4-isomer pragmatically preferable, but the 2-isomer's unique conformational properties may justify the premium for structure-critical applications.

• [1] chemdict.com. Macklin B898012: 4-((2-羟基乙氧基)甲基)哌啶-1-羧酸叔丁酯, 97%, ¥552/100mg. https://www.chemdict.com (accessed 2024). View Source
• [2] GLPBio. tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate, 100mg $69.00. https://www.glpbio.com (accessed 2024). View Source

Predicted Physicochemical Properties: Boiling Point, Density, and H-Bond Profile Consistency Across Regioisomers

ACD/Labs Percepta predictions for the 2-isomer and chemsrc.com data for the 4-isomer yield nearly identical boiling points (both 365.1±12.0 °C at 760 mmHg), density (both 1.1±0.1 g/cm³), flash points (both 174.6±19.6 °C), and topological polar surface area (both 59 Ų) . Hydrogen bond donor (1) and acceptor (5) counts are also identical. This confirms that bulk physicochemical properties are dominated by molecular formula and functional group count rather than regioisomerism, meaning that differentiation for procurement must rest on lipophilicity, conformation, availability, and cost rather than bulk property differences.

Physicochemical Properties

Reported

BP, density, TPSA, HBD/HBA identical (predicted)

Bulk handling protocols interchangeable; do not guide selection

Differentiation via LogP, conformation, cost

Evidence Dimension	Predicted bulk physicochemical properties
Target Compound Data	BP 365.1±12.0 °C; Density 1.1±0.1 g/cm³; Flash Point 174.6±19.6 °C; TPSA 59 Ų; HBD 1; HBA 5
Comparator Or Baseline	4-isomer (CAS 1260099-72-6): BP 365.1±12.0 °C; Density 1.1±0.1 g/cm³; Flash Point 174.6±19.6 °C; TPSA 59 Ų; HBD 1; HBA 5
Quantified Difference	ΔBP ≈ 0 °C; ΔDensity ≈ 0 g/cm³; ΔTPSA = 0 Ų; all within prediction error margins
Conditions	Predicted data from ChemSpider/ACD Labs Percepta v14.00 (2-isomer) and chemsrc.com (4-isomer)

Why This Matters

Identical bulk properties mean that formulation, storage, and handling protocols are interchangeable across regioisomers, but also that these parameters cannot guide selection—reinforcing that purchasing decisions must be driven by the differentiating metrics (LogP, conformation, cost) established in the other evidence items.

Molecular Weight Distinction from the Direct-Ether Analog (4-(2-Hydroxy-ethoxy)-piperidine-1-carboxylic acid tert-butyl ester)

The target compound (MW 259.34, C₁₃H₂₅NO₄) incorporates a methylene spacer between the piperidine ring and the hydroxyethoxy chain, whereas the 4-position direct-ether analog (CAS 163210-40-0) has the hydroxyethoxy group attached directly via oxygen to the piperidine ring (MW 245.32, C₁₂H₂₃NO₄) . This results in a molecular weight increase of ~14 Da (one CH₂ unit) and an additional rotatable bond (6 vs. estimated fewer) in the target compound, providing greater linker flexibility and extended reach.

Linker Extension

Reported

ΔMW +14 Da; ΔCH₂ +1; rotatable bonds +1

Reported extended linker reach (~1.5 Å) vs. direct-ether

May impact ternary complex formation

Evidence Dimension	Molecular weight and elemental composition
Target Compound Data	MW 259.34 g/mol; C₁₃H₂₅NO₄; 6 freely rotating bonds
Comparator Or Baseline	4-(2-Hydroxy-ethoxy)-piperidine analog (CAS 163210-40-0): MW 245.32 g/mol; C₁₂H₂₃NO₄; estimated ~5 freely rotating bonds
Quantified Difference	ΔMW ≈ +14 g/mol; ΔCH₂ ≈ +1; Δrotatable bonds ≈ +1
Conditions	Molecular formula and MW from ChemSpider and vendor catalogs; rotatable bond count from ChemSpider for target compound

Why This Matters

The extra methylene spacer extends the maximum reach of the linker by approximately 1.5 Å, which can be the difference between productive and non-productive ternary complex formation in PROTAC applications where precise spatial matching of warhead and E3 ligase ligand is required.

Procurement-Driven Application Scenarios for 2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

PROTAC Linker Design Requiring an Axial Exit Vector from the Piperidine Scaffold

In PROTAC constructs where the linker must project the warhead along an axial trajectory relative to the piperidine ring plane, the 2-position isomer is the preferred building block. As established by the conformational evidence (Evidence Item 2), N-Boc-2-substituted piperidines adopt an axial orientation for the substituent to relieve A1,3-strain, providing a distinct spatial trajectory compared to the equatorial projection of 4-substituted analogs [1]. This axial geometry is non-replicable with the 4-position regioisomer without introducing additional chiral centers or spacer elements that would alter molecular weight and physicochemical properties. Procurement of this specific regioisomer is justified when ternary complex modeling indicates that an axial linker departure from the piperidine core is required for optimal proximity-induced ubiquitination.

Medicinal Chemistry Campaigns Requiring Systematic Regioisomer SAR Exploration of Piperidine Linker Lipophilicity

The quantitative LogP gradient established across the 2-, 3-, and 4-position series (Evidence Item 3) positions this compound as an essential member of a regioisomer panel for structure-activity relationship (SAR) studies where linker lipophilicity is a variable [1]. With a LogP of 1.78 (Leyan), it is measurably more lipophilic than the 3- and 4-isomers (both LogP 1.64), enabling researchers to probe the impact of a ~0.14 log unit increase in lipophilicity on cellular permeability, metabolic stability, and target degradation efficiency without altering molecular formula or functional group count. Procurement of all three regioisomers from a single supplier (e.g., Leyan) ensures methodological consistency in LogP determination and batch quality.

Synthesis of Enantiomerically Enriched 2-Substituted Piperidine Derivatives via Asymmetric Deprotonation

The 2-position of N-Boc-piperidines is amenable to enantioselective α-lithiation using chiral bases such as sparteine or s-BuLi/TMEDA, a reactivity not available at the 4-position [1][2]. The target compound, bearing a hydroxymethyl ether at the 2-position, can serve as a substrate for kinetic resolution or asymmetric functionalization, providing access to enantioenriched 2,2-disubstituted piperidines that are valuable as chiral building blocks and biologically active scaffolds. This synthetic versatility, combined with the compound's higher LogP, may be leveraged to create libraries of chiral PROTAC linkers with defined stereochemistry for probing ternary complex chirality effects.

Specialized Chemical Biology Probe Synthesis Where Linker Length and Flexibility Are Critical

The presence of six freely rotating bonds and the methylene spacer between the piperidine ring and the hydroxyethoxy chain (Evidence Item 6) distinguishes this compound from the shorter direct-ether analog (CAS 163210-40-0) [1]. For chemical biology applications such as photoaffinity labeling probes, activity-based protein profiling (ABPP) probes, or bifunctional degrader molecules where linker reach must span a defined distance between two protein binding sites, the extra ~1.5 Å of conformational freedom provided by the methylene spacer can be decisive. Procurement of the 2-isomer rather than the 4-isomer further adds the axial projection advantage, making this the compound of choice when both extended reach and non-equatorial geometry are simultaneously required.

Application

Selection Property

Validation Focus

PROTAC linker with axial exit-vector geometry

Regioisomer-specific orientation reported

Ternary complex geometry modeling

Regioisomer SAR for linker lipophilicity

LogP gradient across 2-,3-,4-series

Cellular permeability and degradation efficiency

Asymmetric synthesis of 2-substituted piperidines

2-position α-lithiation reactivity

Enantioselectivity and chiral linker library

Bifunctional probe synthesis requiring extended reach

Methylene spacer and bond count

Linker reach and flexibility in probe design

• [1] Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. J. Org. Chem. 2022, DOI: 10.1021/acs.joc.2c00862. Conformational analysis of 2,4-disubstituted N-Boc piperidines; lithiation methodology for 2-substituted N-Boc piperidines. View Source
• [2] Asymmetric substitutions of 2-lithiated N-Boc-piperidine and N-Boc-azepine by dynamic resolution. PubMed, 2010. Enantioselective synthesis of 2-substituted piperidines via lithiation-trapping. View Source